5-Hydroxy-6-methoxy-2H-phthalazin-1-one

• Molecular Formula: C9H8N2O3
• Molecular Weight: 192.17 g/mol
• IUPAC Name: 5-hydroxy-6-methoxy-2H-phthalazin-1-one
• InChI: InChI=1S/C9H8N2O3/c1-14-7-3-2-5-6(8(7)12)4-10-11-9(5)13/h2-4,12H,1H3,(H,11,13)
• InChI Key: HLAFJIQGDZUSDI-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C2=C(C=C1)C(=O)NN=C2)O

Description

5-Hydroxy-6-methoxy-2H-phthalazin-1-one is a useful research compound. Its molecular formula is C9H8N2O3 and its molecular weight is 192.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 3,4-dihydroxy-5-methoxy-3H-isobenzofuran-1-one (6.63 g, 34 mmoles), prepared as described in example 57, in ethanol (60 ml) was added with 98% hydrazine (8.5 ml). The mixture was heated to clarity and after 5 minutes a precipitate formed and was filtered and treated with 1N HCl. The mother liquors were concentrated more times and the resultant solid fractions joined to give 4.65 g of the title compound (yield: 72%).